Isoboonein acetate
Isoboonein acetate
Brand Name:
Vulcanchem
CAS No.:
99891-77-7
VCID:
VC0048235
InChI:
InChI=1S/C11H16O4/c1-6-9-5-14-11(13)4-8(9)3-10(6)15-7(2)12/h6,8-10H,3-5H2,1-2H3/t6-,8-,9-,10+/m1/s1
SMILES:
CC1C(CC2C1COC(=O)C2)OC(=O)C
Molecular Formula:
C11H16O4
Molecular Weight:
212.24 g/mol
Isoboonein acetate
CAS No.: 99891-77-7
Reference Standards
VCID: VC0048235
Molecular Formula: C11H16O4
Molecular Weight: 212.24 g/mol
| CAS No. | 99891-77-7 |
|---|---|
| Product Name | Isoboonein acetate |
| Molecular Formula | C11H16O4 |
| Molecular Weight | 212.24 g/mol |
| IUPAC Name | [(4aR,6S,7R,7aS)-7-methyl-3-oxo-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-6-yl] acetate |
| Standard InChI | InChI=1S/C11H16O4/c1-6-9-5-14-11(13)4-8(9)3-10(6)15-7(2)12/h6,8-10H,3-5H2,1-2H3/t6-,8-,9-,10+/m1/s1 |
| Standard InChIKey | MBJHSEZGXPVNLN-QQRDMOCMSA-N |
| Isomeric SMILES | C[C@H]1[C@H](C[C@H]2[C@@H]1COC(=O)C2)OC(=O)C |
| SMILES | CC1C(CC2C1COC(=O)C2)OC(=O)C |
| Canonical SMILES | CC1C(CC2C1COC(=O)C2)OC(=O)C |
| Appearance | Powder |
| PubChem Compound | 10608582 |
| Last Modified | Nov 12 2021 |
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